Cas no 2171555-11-4 (1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid)

• Product Name: 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid
• CAS No: 2171555-11-4
• MF: C₂₇H₃₂N₂O₅
• MW: 464.553387641907
• CID: 5760544
• PubChem ID: 165535771
• Update Time: 2025-06-16

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)hexanoyl]piperidine-3-carboxylic acid
• 2171555-11-4
• EN300-1505689
• 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid

• Inchi： 1S/C27H32N2O5/c1-2-3-14-24(25(30)29-15-8-9-18(16-29)26(31)32)28-27(33)34-17-23-21-12-6-4-10-19(21)20-11-5-7-13-22(20)23/h4-7,10-13,18,23-24H,2-3,8-9,14-17H2,1H3,(H,28,33)(H,31,32)
• InChI Key： ABGJHRRXJQAHCL-UHFFFAOYSA-N
• SMILES： O(C(NC(CCCC)C(N1CCCC(C(=O)O)C1)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 464.23112213g/mol
• Monoisotopic Mass: 464.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 9
• Complexity: 706
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 95.9Ų

Additional information on 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid

Introduction to 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic Acid (CAS No. 2171555-11-4)

1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid, identified by its CAS number 2171555-11-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of molecules characterized by its intricate structure, which includes a piperidine ring, a hexanoyl side chain, and a fluorenylmethoxycarbonyl (Fmoc) protecting group. The presence of these functional groups makes it a versatile building block for the synthesis of more complex molecules, particularly in the design of novel therapeutic agents.

The piperidine moiety is a common structural motif in many bioactive compounds, known for its ability to enhance solubility and bioavailability while interacting favorably with biological targets. In contrast, the hexanoyl side chain introduces a hydrophobic region that can influence the compound's pharmacokinetic properties. The Fmoc group, on the other hand, is widely used in peptide synthesis as a protecting group for amino acids, though its utility extends beyond peptides to include other applications in medicinal chemistry.

Recent advancements in synthetic chemistry have enabled the efficient preparation of such complex molecules, allowing researchers to explore their potential applications in drug discovery. The synthesis of 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid involves multi-step reactions that require precise control over reaction conditions to ensure high yield and purity. Techniques such as solid-phase synthesis and automated purification methods have been instrumental in streamlining these processes.

In the realm of pharmaceutical research, this compound has been investigated for its potential role as an intermediate in the synthesis of more sophisticated drug candidates. Its structural features make it a valuable scaffold for designing molecules that target specific biological pathways. For instance, the piperidine ring can be exploited to modulate binding interactions with enzymes or receptors, while the fluorenylmethoxycarbonyl group can be removed under specific conditions to reveal reactive sites for further functionalization.

The hexanoyl side chain has also been studied for its influence on pharmacokinetic properties, such as lipophilicity and metabolic stability. These factors are critical in determining how a drug behaves within the body, including its absorption, distribution, metabolism, and excretion (ADME). By fine-tuning these structural elements, chemists can optimize a molecule's pharmacological profile to enhance its therapeutic efficacy while minimizing adverse effects.

Recent studies have highlighted the importance of computational modeling in predicting the behavior of complex organic compounds like 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid. Molecular dynamics simulations and quantum mechanical calculations have provided insights into how these molecules interact with biological targets at the atomic level. This information is invaluable for guiding the design of next-generation drug candidates that are more likely to succeed in clinical trials.

The compound's potential applications extend beyond traditional small-molecule drug development. It has been explored as a key intermediate in the synthesis of peptidomimetics—molecules that mimic the structure and function of natural peptides but with improved stability and bioavailability. Peptidomimetics are particularly attractive for targeting biological processes that are difficult to modulate with conventional small molecules.

In addition to its role in drug discovery, 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid has been investigated for its potential use in materials science. Its unique structural features make it a candidate for developing novel polymers or functional materials with specific properties. For example, its ability to form stable complexes with other molecules could be leveraged to create smart materials that respond to external stimuli or exhibit enhanced mechanical strength.

The future prospects for this compound are promising, with ongoing research aimed at expanding its applications across multiple disciplines. As synthetic methodologies continue to evolve, it is expected that more efficient and scalable routes will be developed for producing 1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)hexanoylpiperidine-3-carboxylic acid and derivatives thereof. This will facilitate further exploration of its potential in pharmaceuticals, materials science, and beyond.